Cas no 52094-05-0 (bis(methylamino)cyclobut-3-ene-1,2-dione)

bis(methylamino)cyclobut-3-ene-1,2-dione structure
52094-05-0 structure
Product name:bis(methylamino)cyclobut-3-ene-1,2-dione
CAS No:52094-05-0
MF:C6H8N2O2
MW:140.139921188354
MDL:MFCD00154275
CID:1575533
PubChem ID:2781330

bis(methylamino)cyclobut-3-ene-1,2-dione Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclobutene-1,2-dione, 3,4-bis(methylamino)-
    • 3,4-bis(methylamino)cyclobut-3-ene-1,2-dione
    • bis(methylamino)cyclobut-3-ene-1,2-dione
    • 3,4-di(methylamino)cyclobut-3-ene-1,2-dione
    • EN300-268550
    • CCA09405
    • DTXSID00381785
    • MFCD00154275
    • D72864
    • AKOS006222112
    • 52094-05-0
    • SCHEMBL409685
    • CS-0046704
    • MDL: MFCD00154275
    • Inchi: InChI=1S/C6H8N2O2/c1-7-3-4(8-2)6(10)5(3)9/h7-8H,1-2H3
    • InChI Key: FOGOBMREAIKYCG-UHFFFAOYSA-N
    • SMILES: CNC1=C(C(=O)C1=O)NC

Computed Properties

  • Exact Mass: 140.05864
  • Monoisotopic Mass: 140.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 58.2

bis(methylamino)cyclobut-3-ene-1,2-dione Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-268550-0.05g
bis(methylamino)cyclobut-3-ene-1,2-dione
52094-05-0 95%
0.05g
$229.0 2023-09-11
Chemenu
CM432366-250mg
bis(methylamino)cyclobut-3-ene-1,2-dione
52094-05-0 95%+
250mg
$522 2023-03-01
AstaTech
D72864-1/G
3,4-BIS(METHYLAMINO)CYCLOBUT-3-ENE-1,2-DIONE
52094-05-0 98%
1g
$1086 2023-09-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1117344-100mg
3,4-Bis(methylamino)cyclobut-3-ene-1,2-dione
52094-05-0 97%
100mg
¥2460.00 2024-05-10
Enamine
EN300-268550-1.0g
bis(methylamino)cyclobut-3-ene-1,2-dione
52094-05-0 95%
1g
$0.0 2023-06-07
Enamine
EN300-268550-0.25g
bis(methylamino)cyclobut-3-ene-1,2-dione
52094-05-0 95%
0.25g
$487.0 2023-09-11
Aaron
AR01B31W-2.5g
bis(methylamino)cyclobut-3-ene-1,2-dione
52094-05-0 95%
2.5g
$2681.00 2023-12-14
Enamine
EN300-268550-5g
bis(methylamino)cyclobut-3-ene-1,2-dione
52094-05-0 95%
5g
$2858.0 2023-09-11
Enamine
EN300-268550-10g
bis(methylamino)cyclobut-3-ene-1,2-dione
52094-05-0 95%
10g
$4236.0 2023-09-11
1PlusChem
1P01B2TK-250mg
bis(methylamino)cyclobut-3-ene-1,2-dione
52094-05-0 97%
250mg
$292.00 2025-03-19

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Amadis Chemical Company Limited
(CAS:52094-05-0)bis(methylamino)cyclobut-3-ene-1,2-dione
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Purity:99%/99%/99%
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